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Compound of Interest

Compound Name: Hypogeic acid

Cat. No.: B13961893 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Hypogeic acid, including detailed personal protective equipment

(PPE) guidelines, operational plans, and disposal procedures.

Hypogeic acid, a monounsaturated omega-9 fatty acid, is generally considered to be of low

hazard.[1][2] However, as with any chemical, appropriate safety precautions must be taken to

minimize risk and ensure safe handling.

Chemical and Physical Properties
A summary of the key quantitative data for Hypogeic acid is presented below for easy

reference.

Property Value

Chemical Formula C₁₆H₃₀O₂[3]

Molar Mass 254.414 g·mol⁻¹[1][3]

Appearance Colorless needles[3]

Melting Point 33 °C (91 °F; 306 K)[3]

Boiling Point 374.80 °C (706.64 °F; 647.95 K)[3]

Solubility in water Soluble[3]
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Recommended Personal Protective Equipment
(PPE)
While Hypogeic acid is not classified as a hazardous substance, the use of appropriate PPE is

a standard and crucial laboratory practice to protect against potential splashes and direct

contact.

PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or a face shield.[4][5]

To protect eyes from accidental

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[4][6]

[7]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after handling the

chemical.

Body Protection

Laboratory coat or a chemical-

resistant apron worn over

personal clothing.[4]

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required under

normal laboratory conditions

with adequate ventilation.[8]

If aerosols may be generated,

work should be conducted in a

fume hood.

Operational Plan for Handling Hypogeic Acid
This section provides a step-by-step guide for the safe handling of Hypogeic acid in a

laboratory setting.

1. Pre-Handling Preparations:

Consult the Safety Data Sheet (SDS): Although a specific SDS for Hypogeic acid is not

readily available, reviewing the SDS for similar fatty acids like Oleic acid is recommended.[8]

[9][10]
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Ensure Proper Ventilation: Work in a well-ventilated area. For procedures that may generate

aerosols, a fume hood is required.[11]

Assemble all necessary materials: This includes the Hypogeic acid, necessary labware, and

all required PPE.

Locate Emergency Equipment: Be aware of the location of the nearest safety shower,

eyewash station, and fire extinguisher.[12]

2. Handling Procedure:

Don appropriate PPE: Put on your lab coat, safety glasses, and gloves before handling the

chemical.

Dispensing: Carefully measure and dispense the required amount of Hypogeic acid. Avoid

creating splashes or aerosols.

Keep Containers Closed: When not in use, ensure the container is tightly sealed to prevent

spills.[13]

3. Post-Handling and Cleanup:

Clean the work area: Decontaminate the work surface with an appropriate cleaning agent.

Remove PPE: Remove gloves using the proper technique to avoid contaminating your

hands. Remove your lab coat.

Wash hands: Wash your hands thoroughly with soap and water after the procedure is

complete.[8]

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Neutralization: While Hypogeic acid is a weak acid, it is good practice to neutralize acidic

waste before disposal. This can be done by slowly adding a weak base, such as sodium

bicarbonate, until the pH is neutral.[14]
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Waste Collection: Collect the neutralized waste in a clearly labeled, leak-proof container.[13]

[14] The container must be compatible with the waste.[15]

Consult Local Regulations: Dispose of the chemical waste in accordance with your

institution's and local hazardous waste disposal regulations.[13]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Hypogeic acid.
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Start: Handling Hypogeic Acid

1. Pre-Handling Preparation
- Review SDS of similar compounds

- Ensure ventilation
- Gather materials & PPE
- Locate safety equipment

2. Don Personal Protective Equipment
- Lab Coat

- Safety Glasses
- Nitrile/Neoprene Gloves

3. Chemical Handling
- Dispense carefully

- Avoid splashes/aerosols
- Keep container closed

Spill Occurs?

4. Post-Handling & Cleanup
- Clean work area

- Doff PPE correctly
- Wash hands

5. Waste Preparation
- Neutralize with weak base

- Collect in labeled, compatible container

No

Spill Response
- Alert others

- Evacuate if necessary
- Use spill kit for cleanup

Yes

6. Dispose of Waste
- Follow institutional and

 local regulations

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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